1-(Bromomethyl)-2-chloro-4-methoxybenzene
Cat. No. B1290133
M. Wt: 235.5 g/mol
InChI Key: UIOYCWAQKOLSMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06472419B1
Procedure details
186 g of 2-chloro-4-methoxytoluene are dissolved in 1000 ml of carbon tetrachloride and, together with 212 g of N-bromosuccinimide, heated at reflux for 2 h while 2.4 g of AIBN are added. The solid is filtered off and washed with a small amount of carbon tetrachloride, the filtrate is concentrated, and the residue which remains is fractionated. 252 g of orange oil are obtained (Purity 82%).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[CH:4][C:3]=1[CH3:10].[Br:11]N1C(=O)CCC1=O>C(Cl)(Cl)(Cl)Cl.CC(N=NC(C#N)(C)C)(C#N)C>[Cl:1][C:2]1[CH:7]=[C:6]([O:8][CH3:9])[CH:5]=[CH:4][C:3]=1[CH2:10][Br:11]
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Inputs
Step One
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Name
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|
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Quantity
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186 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC(=C1)OC)C
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Name
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Quantity
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212 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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1000 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Step Two
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Name
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Quantity
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2.4 g
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Type
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catalyst
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Smiles
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CC(C)(C#N)N=NC(C)(C)C#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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ADDITION
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Type
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ADDITION
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Details
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are added
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid is filtered off
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WASH
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Type
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WASH
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Details
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washed with a small amount of carbon tetrachloride
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate is concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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ClC1=C(CBr)C=CC(=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 252 g | |
| YIELD: CALCULATEDPERCENTYIELD | 90.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
